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These application notes provide a detailed overview of the mechanisms and scope of nickel-
catalyzed cross-coupling reactions, a powerful tool in modern synthetic chemistry. The unique
properties of nickel, such as its multiple accessible oxidation states (Ni(0), Ni(l), Ni(ll), Ni(ll1))
and its ability to participate in single-electron transfer pathways, distinguish it from palladium
and enable a diverse range of transformations.[1] This document outlines the key mechanistic
manifolds, provides detailed experimental protocols for seminal transformations, and presents
the substrate scope for various nickel-catalyzed cross-coupling reactions.

Mechanistic Overview

Nickel-catalyzed cross-coupling reactions can proceed through several distinct mechanistic
pathways, largely influenced by the choice of catalyst, ligands, substrates, and reaction
conditions. Unlike palladium catalysis, which predominantly follows a Pd(0)/Pd(Il) cycle, nickel
catalysis can involve Ni(0)/Ni(1l), Ni(I)/Ni(lll) cycles, and radical-mediated pathways.[1]

Ni(0)/Ni(ll) Catalytic Cycle

This is the most traditional pathway, analogous to the Heck and Suzuki couplings with
palladium. It involves three key steps:

o Oxidative Addition: The active Ni(0) species oxidatively adds to an organic electrophile (e.g.,
an aryl halide) to form a Ni(ll) intermediate.
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e Transmetalation: An organometallic reagent (e.g., an organoboron or organozinc compound)
transfers its organic group to the Ni(ll) center.

e Reductive Elimination: The two organic groups on the Ni(ll) center couple and are eliminated
to form the desired product, regenerating the active Ni(0) catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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